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Compound of Interest

Tetraammineplatinum(ll) chloride
Compound Name:
hydrate

Cat. No.: B1139242

In-Depth Technical Guide:
Tetraammineplatinum(ll) Chloride Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for
Tetraammineplatinum(ll) Chloride Hydrate, a compound utilized in coordination chemistry,
catalysis, and as a precursor in the synthesis of other platinum-based compounds, including
those with applications in cancer treatment.[1] This document consolidates critical safety
information to ensure its safe handling and use in a laboratory setting.

Chemical Identification

Tetraammineplatinum(ll) chloride hydrate is a coordination complex with a central
platinum(ll) ion.[1] It is commercially available and may be referred to by several synonyms.
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Identifier Value Reference

) Tetraammineplatinum(ll)
Chemical Name _ [1][2][3]
chloride hydrate

Tetraammineplatinum chloride
hydrate, Tetraammineplatinum

Synonyms _ _ [2][41[5]
dichloride hydrate, Magnus'

green salt

13933-33-0 (for hydrate),
CAS Number 108374-32-9 (for hydrate), [2][3][6]
13933-32-9 (for anhydrous)

Cl2H14N4OPt or
Molecular Formula [1][2]
Pt(NH3)4Clz2:xH20

] 352.12 g/mol (monohydrate),
Molecular Weight [21[71[8]
334.11 g/mol (anhydrous)

Hazard Identification and Classification

This compound is classified as hazardous. The primary routes of exposure are inhalation, skin
contact, and ingestion.[6]
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Hazard Classification Category Hazard Statement
o H302+H312+H332: Harmful if
Acute Toxicity (Oral, Dermal, ] ] )
) Category 4 swallowed, in contact with skin
Inhalation) -
or if inhaled.[3][4]
) ] o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation Category 2 7]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[3][7]
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 o
o irritation.[6][7]
tract irritation)
_ H290: May be corrosive to
Corrosive to Metals Category 1
metals.[2][7]
Hazardous to the aquatic ) H412: Harmful to aquatic life
Chronic 3

environment, long-term hazard

with long lasting effects.[2][3]

GHS Pictograms:

Warning

Signal Word: Warning[2][3]

Physical and Chemical Properties

Property Value Reference
Appearance White to yellow crystalline solid  [1][8]

Odor No information available [6]
Solubility Soluble in water [11[81I9]
Decomposition Temperature 250°C (482°F) [8][10]

Hygroscopic

Yes

[5]L6]
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Experimental Protocols: Safe Handling and

Emergency Procedures
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[3]

o Skin Protection: Wear protective gloves and a lab coat.[3]

o Respiratory Protection: Use a NIOSH-approved respirator if dust formation is likely.[6]

Figure 1: Recommended Personal Protective Equipment Workflow.

First-Aid Measures

Immediate action is required in case of exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[2][6] Seek
medical attention.[6]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove
contaminated clothing.[6] If irritation persists, get medical advice.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[2][6] If eye irritation
persists, get medical attention.[2]

 Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[3] Call a poison center or
doctor immediately.[2]
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First-Aid Emergency Protocol

Exposure Occurs

Inhaled Skin Cpntact Eye Contact Swallowed

\ 4 \ 4
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Wash with soap and water. Rinse with water for 15+ min. Rinse mouth.
Give oxygen if needed. Remove contaminated clothing. Remove contact lenses. Do NOT induce vomiting.

If irritation persists

Iffirritation persists

Seek Immediate
Medical Attention

\
A

Click to download full resolution via product page

Figure 2: First-Aid Protocol for Exposure.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[2][3]

e Specific Hazards: Thermal decomposition can produce toxic gases, including nitrogen oxides
(NOx), platinum oxide, and hydrogen chloride gas.[3][6]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][3]

Accidental Release Measures
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o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid dust
formation and contact with the substance.[2][3]

e Environmental Precautions: Prevent the substance from entering drains and waterways.[2][3]

o Containment and Cleanup: Sweep up the material and place it in a suitable, closed container
for disposal.[2][3]

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][11]
This material is hygroscopic.[5][6]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6]

Toxicological Information

The primary health effects are related to its irritant properties and acute toxicity if ingested,
inhaled, or in contact with skin.[6] There is no data available on chronic exposure,
carcinogenicity, or reproductive toxicity.[2] Persons with a history of allergic diseases such as
asthma should exercise caution, as platinum salts can cause sensitization.[10]

Ecological Information

This substance is harmful to aquatic life with long-lasting effects.[2] It should not be released
into the environment.[3] The product contains a heavy metal, and special pre-treatment for
disposal may be necessary.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetraammineplatinum(ll) chloride hydrate material
safety data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139242#tetraammineplatinum-ii-chloride-hydrate-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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